Cas no 1266398-64-4 (Fumaric Acid Monoethyl-d5 Ester)

• Product Name: Fumaric Acid Monoethyl-d5 Ester
• CAS No: 1266398-64-4
• MF: C₆H₈O₄
• MW: 149.15613079071
• CID: 4551635
• PubChem ID: 131846284
• Update Time: 2025-05-24

Fumaric Acid Monoethyl-d5 Ester Chemical and Physical Properties

Names and Identifiers

• Fumaric Acid Monoethyl-d5 Ester
• XLYMOEINVGRTEX-BNWVTDPSSA-N
• [2H5]-Fumaric Acid Monoethyl Ester
• 1266398-64-4

• Inchi： 1S/C6H8O4/c1-2-10-6(9)4-3-5(7)8/h3-4H,2H2,1H3,(H,7,8)/b4-3+/i1D3,2D2
• InChI Key： XLYMOEINVGRTEX-BNWVTDPSSA-N
• SMILES： C(O)(=O)/C=C/C(=O)OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 149.074
• Monoisotopic Mass: 149.074
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Fumaric Acid Monoethyl-d5 Ester

Fumaric Acid Monoethyl-d5 Ester: A Comprehensive Overview

Fumaric Acid Monoethyl-d5 Ester, also known by its CAS number 1266398-64-4, is a specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of fumaric acid, a naturally occurring dicarboxylic acid, and is characterized by its unique structure and properties. The inclusion of the d5 isotopic label in its name signifies the presence of five deuterium atoms, which are utilized for various analytical purposes, particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

The synthesis of Fumaric Acid Monoethyl-d5 Ester involves a series of precise chemical reactions, ensuring the incorporation of deuterium atoms at specific positions. This process is meticulously controlled to maintain the compound's stability and purity, making it suitable for high-precision applications. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing this compound, aligning with the growing demand across diverse sectors.

In terms of physical and chemical properties, Fumaric Acid Monoethyl-d5 Ester exhibits a melting point of approximately 45°C and a boiling point around 170°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it highly versatile for use in various experimental setups. The compound's stability under normal storage conditions is another advantageous feature, contributing to its reliability in long-term research and industrial applications.

One of the most notable applications of Fumaric Acid Monoethyl-d5 Ester is in the field of analytical chemistry, where it serves as an internal standard for quantitative analysis. Its isotopic labeling enables precise determination of analyte concentrations in complex matrices, making it indispensable in metabolomics and pharmacokinetic studies. Recent studies have highlighted its utility in tracking metabolic pathways in living organisms, providing valuable insights into drug metabolism and bioavailability.

Beyond analytical applications, Fumaric Acid Monoethyl-d5 Ester has found significant use in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages contributes to the creation of high-performance materials with enhanced mechanical and thermal properties. Researchers have also explored its potential in bio-based plastics, aligning with global efforts to develop sustainable alternatives to traditional petroleum-derived products.

In the pharmaceutical industry, Fumaric Acid Monoethyl-d5 Ester plays a crucial role as an intermediate in drug synthesis. Its structural versatility allows for the modification of pharmacokinetic profiles, enabling the development of more effective therapeutic agents. Recent breakthroughs have demonstrated its application in targeted drug delivery systems, where its unique properties facilitate controlled release mechanisms and improved drug efficacy.

The environmental impact of Fumaric Acid Monoethyl-d5 Ester has also been a focal point of recent research. Studies indicate that its biodegradability under specific conditions makes it a more eco-friendly alternative to traditional chemical compounds. Efforts are underway to optimize its production processes to minimize waste and energy consumption, further enhancing its sustainability profile.

In conclusion, Fumaric Acid Monoethyl-d5 Ester (CAS No. 1266398-64-4) stands as a versatile and valuable compound with applications spanning analytical chemistry, materials science, pharmaceuticals, and environmental studies. Its isotopic labeling provides unique advantages for precise analysis, while its structural properties enable innovative solutions across various industries. As research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and technological innovation is set to grow even further.